Cas no 847783-87-3 (3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid)

3-{(2,5-Dichlorophenyl)sulfanylmethyl}benzoic acid is a sulfur-containing aromatic carboxylic acid derivative, characterized by its dichlorophenyl and benzoic acid functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (chloro) and electron-donating (sulfanylmethyl) substituents on the aromatic rings enhances its reactivity in electrophilic and nucleophilic transformations. Its structural features make it suitable for further derivatization, such as esterification or amidation, enabling the synthesis of targeted bioactive compounds. The compound's stability and well-defined reactivity profile contribute to its utility in research and industrial settings.
3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid structure
847783-87-3 structure
Product Name:3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid
CAS No:847783-87-3
MF:C14H10Cl2O2S
MW:313.199000835419
CID:844270
PubChem ID:4961611
Update Time:2025-06-07

3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[[(2,5-DICHLOROPHENYL)THIO]METHYL]BENZOIC ACID
    • 3-{[(2,5-dichlorophenyl)thio]methyl}benzoic acid
    • 3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid
    • AKOS009013464
    • NCGC00339098-01
    • Z90663222
    • 3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid
    • 3-[(2,5-dichlorophenyl)sulfanylmethyl]benzoic Acid
    • J-511481
    • AB01331073-02
    • CS-0223181
    • 3-(((2,5-Dichlorophenyl)thio)methyl)benzoic acid
    • 3-(((2,5-Dichlorophenyl)thio)methyl)benzoicacid
    • 847783-87-3
    • EN300-11427
    • G31794
    • MDL: MFCD06655236
    • Inchi: 1S/C14H10Cl2O2S/c15-11-4-5-12(16)13(7-11)19-8-9-2-1-3-10(6-9)14(17)18/h1-7H,8H2,(H,17,18)
    • InChI Key: QOTYCYCJDYLOOF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1SCC1C=CC=C(C(=O)O)C=1)Cl

Computed Properties

  • Exact Mass: 311.9778561g/mol
  • Monoisotopic Mass: 311.9778561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 62.6Ų

3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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1PlusChem
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